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Compound of Interest

Compound Name: 2-Sulfamoylbenzoic acid
CAS No.: 632-24-6
Cat. No.: B1218660
Get Quote
. J

2-Sulfamoylbenzoic acid, also known as o-sulfamoylbenzoic acid or 2-
carboxybenzenesulfonamide, is a bifunctional organic molecule containing both a carboxylic
acid and a sulfonamide group.[1][2] This unique structure makes it a valuable building block in
the synthesis of more complex molecules.[3][4]

Quantitative Data Summary

A precise understanding of the physicochemical properties of a compound is the foundation of
all subsequent experimental work. The key properties of 2-Sulfamoylbenzoic acid are
summarized below.
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Property Value Source
Molecular Formula C7H7NO4S PubChem[1]
i PubChem[1], Sigma-Aldrich,
Average Molecular Weight 201.20 g/mol
LookChem([3]
Monoisotopic Mass 201.00957888 Da PubChem[1]
Santa Cruz Biotechnology[5],
CAS Number 632-24-6 ) ]
Sigma-Aldrich
Melting Point 154-156 °C LookChem([3]
pKa (Predicted) 3.13+0.36 LookChem][3]
Appearance White Powder / Crystals Sigma-Aldrich[6]
Density 1.536 g/cm3 LookChem([3]

Determination of Molecular Weight: Theoretical and
Experimental Approaches

The molecular weight of a compound is a cornerstone of its identity, essential for stoichiometric
calculations in synthesis and for structural confirmation. It is crucial to distinguish between two
key terms:

o Average Molecular Weight (or Molar Mass): This is calculated using the weighted average of
the natural abundances of the isotopes of each element in the formula. For C7H7NOa4S, this
value is approximately 201.20 g/mol .[1] This is the value used for weighing out reagents for
chemical reactions.

» Monoisotopic Mass: This is calculated using the mass of the most abundant isotope of each
element (e.g., 12C, 1H, *N, 160, 32S). Its value is 201.00957888 Da.[1] This is the value that is
precisely measured by high-resolution mass spectrometry (HRMS).

While the molecular formula provides a theoretical mass, experimental verification is a
mandatory step in compound validation. Mass spectrometry is the definitive technique for this
purpose.
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Experimental Protocol: Molecular Weight Verification by
Electrospray lonization Mass Spectrometry (ESI-MS)

This protocol outlines a self-validating system for confirming the molecular weight of 2-
Sulfamoylbenzoic acid.

Causality Behind Experimental Choices:

o ESI: Electrospray ionization is a soft ionization technique ideal for polar, thermally labile
molecules like 2-Sulfamoylbenzoic acid, as it minimizes fragmentation and preserves the
molecular ion.

¢ Negative lon Mode: The presence of the acidic carboxylic acid group (pKa = 3.13) makes the
molecule readily deprotonated.[3] Therefore, negative ion mode detection of the [M-H]~ ion is
highly sensitive and specific.

» Methanol/Water Mobile Phase: This solvent system is compatible with ESI and effectively
solubilizes the analyte for introduction into the mass spectrometer. A small amount of formic
acid or ammonium acetate can be added to improve ionization efficiency if needed, but is
often unnecessary in negative mode for a strong acid.

Step-by-Step Methodology:

o Sample Preparation: Accurately weigh approximately 1 mg of synthesized 2-
Sulfamoylbenzoic acid. Dissolve it in 10 mL of HPLC-grade methanol to create a 100
png/mL stock solution. Further dilute this stock solution 1:100 in 50:50 methanol:water to a
final concentration of 1 pg/mL.

¢ Instrument Calibration: Calibrate the mass spectrometer using a standard calibration solution
(e.g., sodium formate or a commercial ESI-L low concentration tuning mix) according to the
manufacturer's instructions to ensure mass accuracy.

 Infusion Analysis: Set the mass spectrometer to operate in negative ion mode. Infuse the 1
pg/mL sample solution directly into the ESI source at a flow rate of 5-10 yuL/min using a
syringe pump.
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» Data Acquisition: Acquire data over a mass range of m/z 50-500. Look for the deprotonated
molecular ion [M-H]~.

o Data Interpretation: The theoretical m/z for the [M-H]~ ion is calculated as (Monoisotopic
Mass of C7H7NO4S) - (Mass of H*) = 201.0096 - 1.0078 = 200.0018. A measured m/z value
within 5 ppm of this theoretical value confirms the elemental composition and thus the
molecular weight.

Visualization: Workflow for Molecular Weight
Confirmation
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Caption: Workflow for experimental molecular weight verification using ESI-MS.
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Synthesis and Purification

The synthesis of 2-Sulfamoylbenzoic acid is well-established, often proceeding from readily
available starting materials. One common laboratory-scale synthesis involves the hydrolysis of
saccharin, which itself is derived from toluene.[3] An alternative industrial approach involves the
direct chlorosulfonation of benzoic acid followed by amination.[7]

Experimental Protocol: Synthesis via Chlorosulfonation
of Benzoic Acid

This protocol describes a robust method for preparing 2-Sulfamoylbenzoic acid.

Causality Behind Experimental Choices:

Chlorosulfonic Acid: This powerful reagent serves as both the solvent and the electrophile for
the sulfonation reaction. Using it in excess drives the reaction to completion.

 |Ice Bath (0-5 °C): The reaction of chlorosulfonic acid with benzoic acid is highly exothermic.
Strict temperature control is critical to prevent uncontrolled side reactions and decomposition
of the starting material, ensuring a higher yield and purity of the desired sulfonyl chloride
intermediate.

o Ammonium Hydroxide: A concentrated aqueous solution of ammonia is used for the
nucleophilic substitution of the chloride on the sulfonyl chloride intermediate. This converts
the reactive sulfonyl chloride into the stable sulfonamide. The reaction is also highly
exothermic and requires cooling.

 Acidification: The product exists as an ammonium salt in the basic reaction mixture.
Acidification with concentrated HCI protonates the carboxylate and sulfonamide, causing the
neutral 2-Sulfamoylbenzoic acid to precipitate out of the aqueous solution due to its lower
solubility.

Step-by-Step Methodology:

o Chlorosulfonation: In a fume hood, equip a round-bottom flask with a magnetic stirrer and a
dropping funnel. Place 10 g of benzoic acid into the flask. Cool the flask in an ice-water bath.
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Cautiously add 50 mL of chlorosulfonic acid dropwise with stirring, ensuring the internal
temperature does not exceed 10 °C.

o Reaction: After the addition is complete, allow the mixture to slowly warm to room
temperature and then heat to 60-70 °C for 2 hours until the evolution of HCI gas ceases.

e Quenching: Cool the reaction mixture back to room temperature. In a separate large beaker,
prepare a mixture of crushed ice and water. Very slowly and carefully, pour the reaction
mixture onto the ice with vigorous stirring. This will precipitate the 2-(chlorosulfonyl)benzoic
acid intermediate.

e Amination: Filter the crude 2-(chlorosulfonyl)benzoic acid and wash with cold water. Without
drying, transfer the wet solid to a beaker and cool in an ice bath. Slowly add concentrated
ammonium hydroxide with stirring until the mixture is strongly basic. Stir for 1 hour, allowing
the mixture to warm to room temperature.

o Precipitation: Cool the resulting solution in an ice bath. Slowly acidify the solution by adding
concentrated hydrochloric acid dropwise until the pH is approximately 1-2. A white precipitate
of 2-Sulfamoylbenzoic acid will form.

 Purification (Recrystallization): Filter the crude product and wash with a small amount of cold
water. To purify, dissolve the crude solid in a minimum amount of hot water, treat with
activated charcoal if necessary to remove colored impurities, and filter hot. Allow the filtrate
to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

« |solation and Drying: Collect the purified crystals by vacuum filtration, wash with a minimal
amount of ice-cold water, and dry in a vacuum oven at 50-60 °C to a constant weight.

Visualization: Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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